Cas no 99724-17-1 (dimethyl[(pyrrolidin-3-yl)methyl]amine)

• Product Name: dimethyl[(pyrrolidin-3-yl)methyl]amine
• CAS No: 99724-17-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD09036031
• CID: 1002990
• PubChem ID: 14086165
• Update Time: 2025-06-29

dimethyl[(pyrrolidin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(pyrrolidin-3-yl)methanamine
• Dimethyl-pyrrolidin-3-ylmethyl-amine
• N,N-Dimethyl(3-pyrrolidinyl)methanamine
• N,N-dimethyl-1-pyrrolidin-3-ylmethanamine
• 3-(Dimethylaminomethyl)-pyrrolidin
• 3-(Dimethylaminomethyl)pyrrolidine
• N,N-dimethyl-3-pyrrolidinemethanamide
• N,N-dimethyl-3-pyrrolidinemethanamine
• dimethyl[(pyrrolidin-3-yl)methyl]amine
• dimethyl(pyrrolidin-3-ylmethyl)amine
• AKOS016344160
• 3-dimethylaminomethylpyrrolidine
• DDROADVTQNAKPF-UHFFFAOYSA-N
• AM20120406
• SB47103
• N,N-Dimethyl-n-(pyrrolidin-3-ylmethyl)amine
• AKOS000365871
• LS-06274
• 3-Pyrrolidinemethanamine, N,N-dimethyl-
• DTXSID00555621
• 99724-17-1
• SCHEMBL728213
• BB 0259661
• CS-0117074
• EN300-76428
• MFCD09036031
• Z976737048
• FT-0678829
• F2158-0996
• E87948
• N,N-dimethyl-1-(3-pyrrolidinyl)methanamine
• SY265551
• dimethyl({[(3R)-pyrrolidin-3-yl]methyl})amine
• DA-17864
• ALBB-019154

• MDL： MFCD09036031
• Inchi： 1S/C7H16N2/c1-9(2)6-7-3-4-8-5-7/h7-8H,3-6H2,1-2H3
• InChI Key： DDROADVTQNAKPF-UHFFFAOYSA-N
• SMILES： N1CCC(CN(C)C)C1

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.877
• Melting Point: NA
• Boiling Point: 160 ºC
• Flash Point: 45 ºC
• PSA: 15.27000
• LogP: 0.48630
• Vapor Pressure: 2.5±0.3 mmHg at 25°C

dimethyl[(pyrrolidin-3-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on dimethyl[(pyrrolidin-3-yl)methyl]amine

Dimethyl[(pyrrolidin-3-yl)methyl]amine (CAS No. 99724-17-1): A Comprehensive Overview

Dimethyl[(pyrrolidin-3-yl)methyl]amine, a compound with the chemical identifier CAS No. 99724-17-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the amine class and features a pyrrolidine moiety, which makes it a valuable intermediate in the synthesis of various biologically active substances. The structural uniqueness of this compound has garnered considerable attention from researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of dimethyl[(pyrrolidin-3-yl)methyl]amine consists of a pyrrolidine ring substituted with a methyl group at the 3-position and two methyl groups at the nitrogen atom. This configuration imparts specific steric and electronic properties that make it a versatile building block in medicinal chemistry. The compound's ability to act as a ligand or a precursor in drug development has been extensively studied, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent advancements in pharmacological research have highlighted the potential of dimethyl[(pyrrolidin-3-yl)methyl]amine as a key intermediate in the synthesis of novel neuromodulators. Studies have demonstrated its role in modulating neurotransmitter systems, particularly serotonin and dopamine, which are crucial for regulating mood, cognition, and motor function. The compound's interaction with these neurotransmitter pathways has opened new avenues for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its applications in CNS research, dimethyl[(pyrrolidin-3-yl)methyl]amine has been explored for its anti-inflammatory properties. Preclinical studies have shown that derivatives of this compound can inhibit key inflammatory cytokines and enzymes, making them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The pyrrolidine ring's ability to engage with biological targets suggests that further modifications could yield even more potent anti-inflammatory agents.

The synthesis of dimethyl[(pyrrolidin-3-yl)methyl]amine involves multi-step organic reactions, typically starting from commercially available pyrrolidine derivatives. The process often includes alkylation and methylation steps to introduce the desired substituents at specific positions on the pyrrolidine ring. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

The pharmacokinetic profile of dimethyl[(pyrrolidin-3-yl)methyl]amine is another area of active investigation. Researchers are focusing on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to improve its bioavailability and therapeutic efficacy. Studies using computational modeling and experimental techniques have provided valuable insights into how structural modifications can influence these pharmacokinetic parameters.

The safety profile of dimethyl[(pyrrolidin-3-yl)methyl]amine is also critical for its potential clinical applications. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as its potential for causing organ-specific damage. These studies have helped establish safe dosage ranges and identify any potential side effects that need to be monitored during clinical trials.

The regulatory landscape for compounds like dimethyl[(pyrrolidin-3-yl)methyl]amine is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies require rigorous testing to ensure that new drugs are safe and effective before they can be approved for human use. The ongoing research into this compound aims to provide the necessary data to support its potential approval for various therapeutic indications.

The future prospects for dimethyl[(pyrrolidin-3-yl)methyl]amine are promising, with ongoing studies exploring its role in drug development across multiple therapeutic areas. The compound's unique structural features make it a valuable tool for medicinal chemists seeking to design novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new biological functions and applications, this compound is poised to play an increasingly important role in modern medicine.